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Compound of Interest

Compound Name: 3,6-Dibromophenanthrene

Cat. No.: B169145

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Information regarding 3,6-Dibromophenanthrene is limited in publicly available
scientific literature. The majority of research and supplier listings pertain to its oxidized
derivative, 3,6-Dibromophenanthrene-9,10-dione. This guide will address both compounds to
the extent of available information.

Introduction to 3,6-Dibromophenanthrene

3,6-Dibromophenanthrene is a halogenated aromatic hydrocarbon. While a CAS number
(174735-02-5) is listed by some chemical suppliers, detailed experimental data, including its
molecular weight and specific applications, are not readily available in peer-reviewed literature.
Researchers interested in this specific compound may need to pursue custom synthesis. Due
to the scarcity of information on 3,6-Dibromophenanthrene, this guide will focus on the
significantly more researched and commercially available derivative, 3,6-
Dibromophenanthrene-9,10-dione.

Core Data of 3,6-Dibromophenanthrene-9,10-dione

3,6-Dibromophenanthrene-9,10-dione is a key intermediate in organic synthesis, particularly
in the development of advanced materials. Its chemical properties are well-documented.
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Property Value

CAS Number 53348-05-3

Molecular Formula C14HeBr202

Molecular Weight 366.01 g/mol

Appearance Light yellow to brown powder or crystals.
Melting Point 289.0t0 293.0 °C

Purity (typical) >95.0% (HPLC)

Experimental Protocols
Synthesis of 3,6-Dibromophenanthrene-9,10-dione

A common method for the synthesis of 3,6-Dibromophenanthrene-9,10-dione involves the
direct bromination of 9,10-phenanthrenequinone.[1]

Materials:

9,10-Phenanthrenequinone

Benzoyl peroxide

Nitrobenzene

Bromine

Ethanol

Procedure:

o Areaction vessel under a nitrogen atmosphere is charged with 9,10-phenanthrenequinone
(50 g), benzoyl peroxide (2.5 g), and nitrobenzene (250 mL).[1]

» The mixture is aerated with nitrogen.[1]
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e Bromine (83 g) is added to the vessel.[1]

e The reaction mixture is heated to reflux and stirred for 2 hours.[1]

 After the reaction is complete, the mixture is cooled to room temperature.[1]
o Ethanol (250 mL) is added to precipitate the product.[1]

e The resulting solid is collected by filtration, washed with ethanol, and dried under a vacuum
to yield 3,6-dibromo-9,10-phenanthrenequinone as a yellow solid.[1]

Applications and Relevance

While specific applications in drug development for 3,6-Dibromophenanthrene-9,10-dione are
not extensively documented, its structural backbone is relevant in medicinal chemistry. For
instance, derivatives of phenanthrene have been explored for their biological activities. The
presence of bromine atoms and a quinone structure in 3,6-Dibromophenanthrene-9,10-dione
makes it a versatile building block in organic synthesis for creating more complex molecules
with potential therapeutic properties.

In materials science, phenanthrene derivatives are utilized in the development of organic light-
emitting diodes (OLEDs) and other organic electronic materials. The dibromo-functionality of
this compound allows for further chemical modifications, making it a valuable precursor in the
synthesis of novel materials with tailored electronic and photophysical properties.

Visualizations
Synthesis Workflow for 3,6-Dibromophenanthrene-9,10-
dione
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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